5-(5-amino-6-methylpyridin-3-yl)-N-cyclopropylpyrimidin-2-amine

• IUPAC Name: 5-(5-amino-6-methylpyridin-3-yl)-N-cyclopropylpyrimidin-2-amine
• InChI: InChI=1S/C13H15N5/c1-8-12(14)4-9(5-15-8)10-6-16-13(17-7-10)18-11-2-3-11/h4-7,11H,2-3,14H2,1H3,(H,16,17,18)
• InChI Key: CQKGPUOVDDFZOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)C2=CN=C(N=C2)NC3CC3)N
• Molecular Formula: C13H15N5
• Molecular Weight: 241.29 g/mol
• CAS No.: 2549030-32-0

Description

5-(5-amino-6-methylpyridin-3-yl)-N-cyclopropylpyrimidin-2-amine (5-AMCP) is an important organic compound that has been studied for its potential applications in the field of scientific research. 5-AMCP is a nitrogen-containing heterocyclic compound, which is structurally similar to pyridines and pyrimidines. It has been used in a variety of research applications, such as synthesis, drug discovery, and biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 5-(5-amino-6-methylpyridin-3-yl)-N-cyclopropylpyrimidin-2-amine is not yet fully understood. However, it is believed that the compound binds to a variety of biological targets, including enzymes, receptors, and transporters. It is also believed that this compound can modulate the activity of these biological targets, which can result in a variety of effects, such as the inhibition or activation of a particular enzyme or receptor.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to interact with a variety of biological targets, including enzymes, receptors, and transporters. In addition, this compound has been shown to modulate the activity of these biological targets, which can result in a variety of effects, such as the inhibition or activation of a particular enzyme or receptor. Furthermore, this compound has been shown to have an effect on cellular metabolism, as it has been shown to affect the production of proteins, lipids, and carbohydrates.

Advantages and Limitations for Lab Experiments

There are a number of advantages and limitations associated with using 5-(5-amino-6-methylpyridin-3-yl)-N-cyclopropylpyrimidin-2-amine in laboratory experiments. One of the main advantages of using this compound is that it can be synthesized relatively easily and quickly. In addition, this compound is relatively stable, which makes it suitable for use in a variety of laboratory experiments. Furthermore, this compound has a wide range of biological targets, which makes it suitable for use in a variety of research applications.
However, there are also some limitations associated with using this compound in laboratory experiments. One of the main limitations is that the mechanism of action of this compound is not yet fully understood. In addition, the effects of this compound on biological targets can vary depending on the concentration and the biological target, which can make it difficult to accurately predict the effects of this compound in a particular experiment.

Future Directions

There are a number of potential future directions for 5-(5-amino-6-methylpyridin-3-yl)-N-cyclopropylpyrimidin-2-amine research. One potential direction is the development of new synthetic methods for the synthesis of this compound. Another potential direction is the investigation of the effects of this compound on a variety of biological targets, such as enzymes, receptors, and transporters. In addition, further research could be conducted on the effects of this compound on cellular metabolism, as well as its potential applications in drug discovery. Finally, further research could be conducted on the potential therapeutic applications of this compound, such as its potential use as an anti-cancer drug.

Synthesis Methods

5-(5-amino-6-methylpyridin-3-yl)-N-cyclopropylpyrimidin-2-amine can be synthesized via a variety of methods, including the Ullmann reaction, the Sandmeyer reaction, and the Vilsmeier-Haack reaction. The Ullmann reaction is a cross-coupling reaction that involves the reaction of an aryl halide with an aryl or alkyl amine in the presence of a copper catalyst. The Sandmeyer reaction is a substitution reaction that involves the reaction of an aryl halide with a thiol in the presence of a copper catalyst. The Vilsmeier-Haack reaction is a substitution reaction that involves the reaction of an aryl halide with an aryl or alkyl amine in the presence of a phosphorus halide.

Scientific Research Applications

5-(5-amino-6-methylpyridin-3-yl)-N-cyclopropylpyrimidin-2-amine has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, such as pyridines, pyrimidines, and heterocyclic compounds. It has also been used in drug discovery, as it has been shown to interact with a variety of biological targets, including enzymes, receptors, and transporters. In addition, this compound has been used in biochemical and physiological studies, as it has been shown to interact with a variety of biological targets, such as proteins and DNA.